3,5-dimethylphenyl 5-chloro-2-methoxybenzenesulfonate
Description
3,5-dimethylphenyl 5-chloro-2-methoxybenzenesulfonate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments.
Scientific Research Applications
Organic Synthesis
3,5-dimethylphenyl 5-chloro-2-methoxybenzenesulfonate: is a versatile compound in organic synthesis. It can act as an electrophile in substitution reactions due to the presence of a good leaving group, the methoxybenzenesulfonate . This allows for the introduction of various nucleophiles at the benzylic position, enabling the synthesis of a wide range of derivatives. These derivatives can serve as intermediates in the production of more complex molecules for pharmaceuticals, agrochemicals, and materials science.
Medicinal Chemistry
In medicinal chemistry, this compound could be used to develop new drug candidates. Its benzenesulfonate group is particularly interesting as sulfonamides are known for their antibacterial properties. Researchers can modify the compound to optimize its interaction with biological targets, potentially leading to the discovery of new therapeutic agents .
Agriculture
The compound’s potential in agriculture lies in its ability to be transformed into various derivatives that could act as precursors for agrochemicals. For instance, its benzylic position is amenable to free radical reactions, which could be exploited to create novel pesticides or herbicides with improved safety profiles and efficacy .
Material Science
In material science, 3,5-dimethylphenyl 5-chloro-2-methoxybenzenesulfonate could be used as a starting material for the synthesis of organic compounds that have applications in electronic devices. Its aromatic structure could contribute to the thermal stability and electronic properties of materials, such as organic semiconductors or light-emitting diodes (LEDs) .
Environmental Science
This compound could be studied for its environmental impact, particularly in the degradation of sulfonate esters. Understanding its breakdown products and their reactivity could provide insights into the environmental fate of similar organic compounds. This knowledge is crucial for assessing the risks associated with the use of such chemicals in various industries .
Analytical Chemistry
Lastly, in analytical chemistry, derivatives of 3,5-dimethylphenyl 5-chloro-2-methoxybenzenesulfonate could be developed as standards or reagents. For example, they could be used in chromatography to help identify and quantify similar compounds in complex mixtures, aiding in quality control and research .
properties
IUPAC Name |
(3,5-dimethylphenyl) 5-chloro-2-methoxybenzenesulfonate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClO4S/c1-10-6-11(2)8-13(7-10)20-21(17,18)15-9-12(16)4-5-14(15)19-3/h4-9H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHVLYTGLWXAAOS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)OS(=O)(=O)C2=C(C=CC(=C2)Cl)OC)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dimethylphenyl 5-chloro-2-methoxybenzenesulfonate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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